1-(2,3-Dimethylphenyl)-4-(1-prop-2-ynylbenzimidazol-2-yl)pyrrolidin-2-one

• IUPAC Name: 1-(2,3-dimethylphenyl)-4-(1-prop-2-ynylbenzimidazol-2-yl)pyrrolidin-2-one
• InChI: InChI=1S/C22H21N3O/c1-4-12-24-20-10-6-5-9-18(20)23-22(24)17-13-21(26)25(14-17)19-11-7-8-15(2)16(19)3/h1,5-11,17H,12-14H2,2-3H3
• InChI Key: YFTRNWVXUVKZMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC#C)C
• Molecular Formula: C22H21N3O
• Molecular Weight: 343.4 g/mol

Description

1-(2,3-Dimethylphenyl)-4-(1-prop-2-ynylbenzimidazol-2-yl)pyrrolidin-2-one, also known as DPP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Computational and Spectroscopic Studies

• Research on Rhenium(I) Complexes : Computational and spectroscopic studies of new Rhenium(I) complexes, including analyses of photophysical properties, structural determinations, and electronic structures, can provide a methodological framework for studying the compound . These approaches help elucidate the behavior of complex molecules under various conditions and can be applied to similar compounds to understand their potential applications in materials science or catalysis (Salassa et al., 2008).

Catalysis and Chemical Reactions

• Asymmetric Transfer Hydrogenation : The study of ketones' asymmetric transfer hydrogenation catalyzed by metal complexes provides insights into catalytic mechanisms and the synthesis of chiral molecules, which could be relevant for developing synthetic pathways involving the compound of interest (Magubane et al., 2017).

Molecular Docking and Antimicrobial Activity

• Synthesis and Biological Evaluation : Research on synthesizing novel pyridine and fused pyridine derivatives, including molecular docking and antimicrobial activity assessments, offers a template for assessing the biological relevance and potential therapeutic applications of structurally related compounds (Flefel et al., 2018).